Cas no 27711-63-3 (1,3-Benzenedimethanol,5-methyl-)

• Product Name: 1,3-Benzenedimethanol,5-methyl-
• CAS No: 27711-63-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 288791
• PubChem ID: 316179
• Update Time: 2025-04-19

1,3-Benzenedimethanol,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-methyl-
• [3-(hydroxymethyl)-5-methylphenyl]methanol
• (3-hydroxymethyl-5-methyl-phenyl)-methanol
• 1,3-bis-hydroxymethyl-5-methyl-benzene
• 1,3-Bis-hydroxymethyl-5-methyl-benzol
• 11.31-Dioxy-1.3.5-trimethyl-benzol
• 3,5-bis(hydroxymethyl)toluene
• AC1L7T9V
• NSC243674
• SureCN501769
• DTXSID80311489
• AMY30402
• F95344
• 27711-63-3
• SCHEMBL501769
• A1-49063
• J-400708
• 1,3-BenzenediMethanol, 5-Methyl
• NSC-243674
• 5-Methyl-1,3-benzenedimethanol
• (5-Methyl-1,3-phenylene)dimethanol

• MDL： MFCD14636222
• Inchi： 1S/C9H12O2/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4,10-11H,5-6H2,1H3
• InChI Key： RQYHAFYMNBWIML-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(CO)C=1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.141
• Boiling Point: 308.5°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.573
• PSA: 40.46
• LogP: 0.97960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols